N'-[(E)-(2-hydroxy-5-iodophenyl)methylidene]-2-(naphthalen-1-yl)acetohydrazide

• Molecular Formula: C19H15IN2O2
• Molecular Weight: 430.2 g/mol
• IUPAC Name: N-[(E)-(2-hydroxy-5-iodophenyl)methylideneamino]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C19H15IN2O2/c20-16-8-9-18(23)15(10-16)12-21-22-19(24)11-14-6-3-5-13-4-1-2-7-17(13)14/h1-10,12,23H,11H2,(H,22,24)/b21-12+
• InChI Key: UZIFARAFSCSMIW-CIAFOILYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)N/N=C/C3=C(C=CC(=C3)I)O
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NN=CC3=C(C=CC(=C3)I)O

Description

N’-[(E)-(2-hydroxy-5-iodophenyl)methylidene]-2-(naphthalen-1-yl)acetohydrazide, with the chemical formula C₂₆H₂₃I₂N₅O₅S, is a fascinating compound. Let’s break down its features:

Linear Formula: CHINOS

CAS Number: 315184-56-6

Molecular Weight: 771.377 g/mol

Preparation Methods

Industrial Production: As of now, there is no established industrial-scale production method for this compound. It remains primarily a research chemical.

Chemical Reactions Analysis

Reactivity: N’-[(E)-(2-hydroxy-5-iodophenyl)methylidene]-2-(naphthalen-1-yl)acetohydrazide likely undergoes various chemical reactions. These may include:

Oxidation: Potential oxidation reactions due to the presence of iodine.

Substitution: Substitution reactions at the hydrazide functional group.

Other Transformations: Further reactions based on its unique structure.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired reaction. general reagents like oxidants (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and acid catalysts (e.g., sulfuric acid) may play a role.

Major Products: The major products formed during these reactions could include derivatives with modified functional groups or altered stereochemistry.

Scientific Research Applications

Chemistry: As a starting material for the synthesis of novel compounds.

Biology: Investigating its interactions with biological molecules.

Medicine: Exploring its pharmacological properties.

Industry: Developing new materials or catalysts.

Mechanism of Action

The exact mechanism by which this compound exerts its effects remains an active area of research. It likely interacts with specific molecular targets or pathways, but further studies are needed.

Comparison with Similar Compounds

While detailed comparisons are scarce, N’-[(E)-(2-hydroxy-5-iodophenyl)methylidene]-2-(naphthalen-1-yl)acetohydrazide stands out due to its iodine substitution pattern. Similar compounds include other hydrazides and related heterocyclic derivatives.